Coniferyl ferulate
Coniferyl ferulate
Brand Name:
Vulcanchem
CAS No.:
63644-62-2
VCID:
VC0150036
InChI:
InChI=1S/C20H20O6/c1-24-18-12-14(5-8-16(18)21)4-3-11-26-20(23)10-7-15-6-9-17(22)19(13-15)25-2/h3-10,12-13,21-22H,11H2,1-2H3/b4-3+,10-7+
SMILES:
COC1=C(C=CC(=C1)C=CCOC(=O)C=CC2=CC(=C(C=C2)O)OC)O
Molecular Formula:
C20H20O6
Molecular Weight:
356.4 g/mol
Coniferyl ferulate
CAS No.: 63644-62-2
Reference Standards
VCID: VC0150036
Molecular Formula: C20H20O6
Molecular Weight: 356.4 g/mol
| CAS No. | 63644-62-2 |
|---|---|
| Product Name | Coniferyl ferulate |
| Molecular Formula | C20H20O6 |
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | [(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C20H20O6/c1-24-18-12-14(5-8-16(18)21)4-3-11-26-20(23)10-7-15-6-9-17(22)19(13-15)25-2/h3-10,12-13,21-22H,11H2,1-2H3/b4-3+,10-7+ |
| Standard InChIKey | PGLIMMMHQDNVRS-YZQQHVNFSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/COC(=O)/C=C/C2=CC(=C(C=C2)O)OC)O |
| SMILES | COC1=C(C=CC(=C1)C=CCOC(=O)C=CC2=CC(=C(C=C2)O)OC)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CCOC(=O)C=CC2=CC(=C(C=C2)O)OC)O |
| Synonyms | coniferyl ferulate coniferyl ferulate, (E,E)-isome |
| PubChem Compound | 6441913 |
| Last Modified | Nov 11 2021 |
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